Cas no 2092100-91-7 (3-methyl-1-(piperidin-3-ylmethyl)-1H-pyrazol-5-ol)

• Product Name: 3-methyl-1-(piperidin-3-ylmethyl)-1H-pyrazol-5-ol
• CAS No: 2092100-91-7
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 5723047
• PubChem ID: 84720572
• Update Time: 2025-10-28

3-methyl-1-(piperidin-3-ylmethyl)-1H-pyrazol-5-ol Chemical and Physical Properties

Names and Identifiers

• AKOS024129907
• starbld0039344
• F2198-6130
• 2092100-91-7
• 3-methyl-1-(piperidin-3-ylmethyl)-1H-pyrazol-5-ol
• 5-methyl-2-(piperidin-3-ylmethyl)-1H-pyrazol-3-one
• 1H-Pyrazol-5-ol, 3-methyl-1-(3-piperidinylmethyl)-

• Inchi： 1S/C10H17N3O/c1-8-5-10(14)13(12-8)7-9-3-2-4-11-6-9/h5,9,11-12H,2-4,6-7H2,1H3
• InChI Key： YPPMECMFBGSPMV-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)NN1CC1CNCCC1

Computed Properties

• Exact Mass: 195.137162174g/mol
• Monoisotopic Mass: 195.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 44.4Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 356.3±22.0 °C(Predicted)
• pka: 8.91±0.50(Predicted)

Additional information on 3-methyl-1-(piperidin-3-ylmethyl)-1H-pyrazol-5-ol

3-Methyl-1-(Piperidin-3-Ylmethyl)-1H-Pyrazol-5-Ol: A Comprehensive Overview

3-Methyl-1-(piperidin-3-ylmethyl)-1H-pyrazol-5-ol, also known by its CAS registry number 2092100-91-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazoles, which are five-membered heterocycles containing two adjacent nitrogen atoms. The presence of a piperidine ring and a hydroxyl group further enhances its structural complexity and functional versatility.

The synthesis of 3-methyl-1-(piperidin-3-ylmethyl)-1H-pyrazol-5-ol has been explored through various methodologies, including the use of transition metal catalysts and microwave-assisted reactions. Recent studies have highlighted the potential of this compound as a precursor in the development of bioactive molecules, particularly in the context of drug discovery. Its unique structure allows for multiple sites of functionalization, making it a valuable building block in medicinal chemistry.

In terms of biological activity, 3-methyl-1-(piperidin-3-ylmethyl)-1H-pyrazol-5-ol has shown promise in preliminary assays targeting enzyme inhibition and receptor modulation. For instance, researchers have reported its ability to inhibit certain kinases, which are key players in cellular signaling pathways. This suggests that the compound could be further developed into therapeutic agents for conditions such as cancer or inflammatory diseases.

The structural features of 3-methyl-piperidinylmethyl-pyrazolol also make it an attractive candidate for materials science applications. Its ability to form hydrogen bonds and its rigid framework could be exploited in the design of new materials with specific electronic or mechanical properties. Recent advancements in computational chemistry have enabled detailed modeling of this compound's interactions within various matrices, paving the way for innovative applications.

From a synthetic perspective, the preparation of 3-methyl-piperidinylmethyl-pyrazolol involves a multi-step process that typically begins with the formation of a pyrazole core. This is followed by functionalization at specific positions to introduce the piperidine and hydroxyl groups. The use of green chemistry principles in these syntheses has become increasingly popular, reflecting a broader trend toward sustainable chemical practices.

In conclusion, 3-methyl-piperidinylmethyl-pyrazolol, with its CAS number 2092100-91-7, represents a versatile and intriguing molecule with diverse potential applications. Its role as a building block in drug discovery, combined with its structural adaptability, positions it as an important compound in contemporary chemical research. As ongoing studies continue to uncover its full potential, this compound is likely to play an increasingly significant role in both academic and industrial settings.